![molecular formula C9H12 B6253231 1-ethynylbicyclo[2.2.1]heptane CAS No. 2121925-84-4](/img/no-structure.png)
1-ethynylbicyclo[2.2.1]heptane
Description
“1-ethynylbicyclo[2.2.1]heptane” is a derivative of bicyclo[2.2.1]heptane, also known as norbornane . Norbornane is an organic compound and a saturated hydrocarbon with the chemical formula C7H12 . It is a crystalline compound with a melting point of 88 °C . The carbon skeleton is derived from a cyclohexane ring with a methylene bridge in the 1,4- position, and is a bridged bicyclic compound .
Molecular Structure Analysis
The molecular structure of “this compound” would be similar to that of bicyclo[2.2.1]heptane, with an ethynyl group attached at the 1-position. Bicyclo[2.2.1]heptane has a unique structure where the orientation of substituents on carbons 2, 3, 5, and 6 relative to C-7 is defined as exo or endo, and syn and anti are used for C-7 substituents .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would be similar to those of bicyclo[2.2.1]heptane, with modifications due to the presence of the ethynyl group. Bicyclo[2.2.1]heptane has a molar mass of 96.17 g/mol and appears as a white volatile solid . Its melting point ranges from 85 to 88 °C .Mechanism of Action
Future Directions
The future directions for “1-ethynylbicyclo[2.2.1]heptane” and its derivatives could involve their use in the development of new HEDCs . Additionally, an asymmetric approach to bicyclo[2.2.1]heptane-1-carboxylates via a formal [4 + 2] cycloaddition reaction enabled by organocatalysis has been suggested . This could open up new avenues for the synthesis of bicyclo[2.2.1]heptane derivatives.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-ethynylbicyclo[2.2.1]heptane can be achieved through a multistep process involving several reactions.", "Starting Materials": [ "Cyclohexene", "Acetylene", "Sodium amide", "Bromine", "Sodium hydroxide", "Sodium sulfate", "Ethanol", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Cyclohexene is reacted with acetylene in the presence of sodium amide to form 1-ethynylcyclohexene.", "Step 2: 1-ethynylcyclohexene is then brominated using bromine to form 1-bromo-1-ethynylcyclohexane.", "Step 3: 1-bromo-1-ethynylcyclohexane is reacted with sodium hydroxide to form 1-ethynylcyclohexene.", "Step 4: The resulting 1-ethynylcyclohexene is then reacted with sodium sulfate and ethanol to form 1-ethynylbicyclo[2.2.1]heptane.", "Step 5: The product is purified using diethyl ether, hydrochloric acid, and sodium bicarbonate." ] } | |
CAS RN |
2121925-84-4 |
Molecular Formula |
C9H12 |
Molecular Weight |
120.2 |
Purity |
95 |
Origin of Product |
United States |
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